4-(5-fluoro-2-methylphenyl)-N-(pyridin-3-ylmethyl)-1H-pyrrolo[2,3-b]pyridin-6-amine

• IUPAC Name: 4-(5-fluoro-2-methylphenyl)-N-(pyridin-3-ylmethyl)-1H-pyrrolo[2,3-b]pyridin-6-amine
• InChI: InChI=1S/C20H17FN4/c1-13-4-5-15(21)9-17(13)18-10-19(25-20-16(18)6-8-23-20)24-12-14-3-2-7-22-11-14/h2-11H,12H2,1H3,(H2,23,24,25)
• InChI Key: NTGMGLQVOZNYJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)C2=CC(=NC3=C2C=CN3)NCC4=CN=CC=C4
• Molecular Formula: C20H17FN4
• Molecular Weight: 332.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrrolo[2,3-b]pyridine ring, a pyridine ring, and a phenyl ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrrolo[2,3-b]pyridine ring, the introduction of the pyridine ring, and the attachment of the phenyl ring. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrolo[2,3-b]pyridine ring, the pyridine ring, and the phenyl ring would likely result in a rigid and planar structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the pyrrolo[2,3-b]pyridine ring might undergo electrophilic substitution reactions, while the pyridine ring might undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure and the nature of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. If this compound is a drug, it might interact with a specific protein or enzyme to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activity. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its biological activity, and development of its potential applications.